4-(1H-Imidazol-1-yl)pyridine-2-carboxylic acid
Description
4-(1H-Imidazol-1-yl)pyridine-2-carboxylic acid (4IPC) is a novel organic compound that has been used in a wide range of scientific research applications. It is a heterocyclic compound derived from pyridine and imidazole and has been used as a building block in the synthesis of various organic compounds. 4IPC has been found to have a number of biochemical and physiological effects, and has been studied for its potential applications in drug design, medicinal chemistry, and biochemistry.
Scientific Research Applications
Antibacterial Applications
Imidazole derivatives, including 4-(1H-Imidazol-1-yl)pyridine-2-carboxylic acid, have been studied for their antibacterial properties. These compounds have shown potential in combating bacterial strains such as Staphylococcus aureus, Bacillus subtilis, and Escherichia coli. The mechanism often involves the disruption of bacterial cell wall synthesis or protein function, making them candidates for developing new antibacterial agents .
Antimycobacterial Activity
The fight against tuberculosis, caused by Mycobacterium tuberculosis, may benefit from imidazole-containing compounds. Their ability to inhibit mycobacterial growth makes them valuable for further research into treatments for this persistent disease .
Anti-inflammatory Properties
Imidazole compounds have been reported to exhibit anti-inflammatory effects, which could be harnessed in the treatment of chronic inflammatory diseases. By modulating the body’s inflammatory response, these compounds could provide relief from symptoms and slow disease progression .
Antitumor Activity
Research has indicated that imidazole derivatives can have antitumor properties. They may work by interfering with the cell cycle of tumor cells or by inducing apoptosis, which is the programmed cell death crucial for stopping cancer proliferation .
Antidiabetic Effects
The potential of imidazole derivatives in managing diabetes has been explored due to their ability to influence insulin signaling pathways. This could lead to new therapeutic options for diabetes management, particularly Type 2 diabetes .
Antiviral Applications
Imidazole compounds have shown promise in antiviral therapy, possibly by inhibiting viral replication or assembly. This area of application is particularly relevant given the ongoing need for effective treatments against a variety of viral infections .
properties
IUPAC Name |
4-imidazol-1-ylpyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O2/c13-9(14)8-5-7(1-2-11-8)12-4-3-10-6-12/h1-6H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFUFIDWOYDZIGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1N2C=CN=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90650356 |
Source
|
| Record name | 4-(1H-Imidazol-1-yl)pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90650356 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-Imidazol-1-yl)pyridine-2-carboxylic acid | |
CAS RN |
914637-20-0 |
Source
|
| Record name | 4-(1H-Imidazol-1-yl)pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90650356 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(1H-imidazol-1-yl)pyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,2,3,4,5,6-Hexahydroazepino[4,5-b]indole](/img/structure/B1328792.png)
![[{2-[(Cyclohexylmethyl)amino]-2-oxoethyl}-(4-methoxyphenyl)amino]acetic acid](/img/structure/B1328798.png)
![[{2-[4-(Ethoxycarbonyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid](/img/structure/B1328801.png)
![[{2-[4-(4-Methylphenyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid](/img/structure/B1328808.png)
![[(2-Oxo-2-pyrrolidin-1-ylethyl)(phenyl)amino]-acetic acid](/img/structure/B1328810.png)
![[{2-[4-(Tert-butoxycarbonyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid](/img/structure/B1328815.png)
![[{2-[3-(Aminocarbonyl)piperidin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid](/img/structure/B1328819.png)
![[[2-(4-Methyl-1,4-diazepan-1-yl)-2-oxoethyl]-(phenyl)amino]acetic acid](/img/structure/B1328825.png)